Cas no 1112179-03-9 (3-Ethyl-4-fluorobenzamide)

• Product Name: 3-Ethyl-4-fluorobenzamide
• CAS No: 1112179-03-9
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 2190508
• PubChem ID: 40151782
• Update Time: 2025-04-21

3-Ethyl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-fluorobenzamide
• DTXSID80653912
• 1112179-03-9
• DB-094269
• SCHEMBL3688309
• AKOS015917562
• 3-ethyl-4-fluoro-benzamide

• Inchi： 1S/C9H10FNO/c1-2-6-5-7(9(11)12)3-4-8(6)10/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key： HJCCFLULVUJAPL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=O)C=C1CC

Computed Properties

• Exact Mass: 167.074642105Da
• Monoisotopic Mass: 167.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų